Cas no 26725-94-0 (2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester
• CAS No: 26725-94-0
• MF: C₁₆H₁₉NO₂
• MW: 257.327564477921
• CID: 237776
• PubChem ID: 69990827
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester
• hexyl 2-cyano-3-phenylprop-2-enoate
• 26725-94-0
• DTXSID10741598

• Inchi： 1S/C16H19NO2/c1-2-3-4-8-11-19-16(18)15(13-17)12-14-9-6-5-7-10-14/h5-7,9-10,12H,2-4,8,11H2,1H3
• InChI Key： ZEFYSDVBUAAATG-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CC1C=CC=CC=1)=O)CCCCCC

Computed Properties

• Exact Mass: 257.141578849g/mol
• Monoisotopic Mass: 257.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 50.1Ų